Cas no 2171821-80-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid
• CAS No: 2171821-80-8
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6358205
• PubChem ID: 165552815
• Update Time: 2025-10-23

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid
• EN300-1486023
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]oxy}acetic acid
• 2171821-80-8

• Inchi： 1S/C22H24N2O6/c1-3-22(2,20(27)24-30-13-19(25)26)23-21(28)29-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18H,3,12-13H2,1-2H3,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： YDNMTYCBBXCSMN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOCC(=O)O)=O)(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid (CAS: 2171821-80-8)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid (CAS: 2171821-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and aminooxy functionality, serves as a versatile building block in peptide synthesis and bioconjugation strategies. Recent studies have explored its applications in drug discovery, targeted delivery systems, and the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in facilitating site-specific protein modifications. The researchers utilized its aminooxy group to achieve selective conjugation with ketone-functionalized biomolecules, enabling the development of homogeneous antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. The Fmoc group was shown to enhance solubility during synthetic procedures while allowing for straightforward deprotection under mild conditions.

In the realm of peptide therapeutics, a team from MIT reported in Nature Chemical Biology (2024) on the use of 2171821-80-8 as a key intermediate in the synthesis of constrained peptidomimetics. The compound's 2-methylbutanamidooxy moiety was found to impart significant conformational restriction when incorporated into peptide backbones, leading to enhanced target binding affinity and metabolic stability. This breakthrough has opened new avenues for developing peptide-based drugs against challenging targets such as protein-protein interactions.

Recent analytical advancements have also been made in characterizing this compound. A 2024 publication in Analytical Chemistry detailed a novel LC-MS/MS method for quantifying 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid in complex biological matrices, achieving detection limits below 1 ng/mL. This analytical capability is proving crucial for pharmacokinetic studies of derivatives incorporating this scaffold.

The safety profile of this compound has been investigated in a recent preclinical study. Results indicated favorable toxicity parameters, with no observed adverse effects at concentrations up to 100 μM in human cell lines. However, researchers noted that proper handling procedures are essential due to potential sensitivity of the aminooxy group to oxidative conditions.

Looking forward, several pharmaceutical companies have included derivatives of 2171821-80-8 in their development pipelines, particularly for oncology and autoimmune disease applications. The compound's unique chemical features continue to inspire innovative approaches in bioconjugation chemistry and drug design, positioning it as a valuable tool in modern medicinal chemistry research.